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Compound of Interest

Compound Name: Pyridoxal isonicotinoyl hydrazone

Cat. No.: B1217419

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of Pyridoxal
isonicotinoyl hydrazone (PIH).

This document provides immediate, essential safety protocols and logistical information for the
handling of Pyridoxal isonicotinoyl hydrazone (CAS 737-86-0). Due to conflicting information
in available Safety Data Sheets (SDS), a conservative approach to personal protection is
strongly advised to ensure laboratory safety.

Hazard Identification and Precautionary Measures

Pyridoxal isonicotinoyl hydrazone is an iron-chelating agent with applications in biomedical
research. While some suppliers classify this compound as non-hazardous, other sources and
toxicological studies indicate potential health risks. One SDS classifies PIH as harmful if
swallowed, a skin and eye irritant, and a respiratory tract irritant[1]. A toxicological study
identified fatty liver degeneration in mice and rats at high oral doses, as well as vascular
congestion of the kidney and spleen with subchronic administration[2][3]. Therefore, it is
imperative to handle this compound with appropriate caution.

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1].

e P264: Wash hands thoroughly after handling[1].
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e P270: Do not eat, drink, or smoke when using this product[1].

e P271: Use only outdoors or in a well-ventilated area[1].

o P280: Wear protective gloves/protective clothing/eye protection/face protection[1].

Personal Protective Equipment (PPE)

Based on the more cautious hazard assessment, the following PPE is mandatory when

handling Pyridoxal isonicotinoyl hydrazone:

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin irritation and

absorption[1].

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

To protect against eye irritation

from dust or splashes[1].

Skin and Body Protection

Laboratory coat. Consider
additional protective clothing

for larger quantities.

To prevent skin contact and
contamination of personal
clothing[1].

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator is

recommended.

To prevent respiratory tract
irritation from inhalation of
dust[1].

Safe Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Locate the nearest safety shower and eye wash station[1].

« Handling:
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[e]

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure[1].

[e]

Avoid the formation of dust and aerosols[1].

o

Weigh and transfer the solid material carefully.

[¢]

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place[1].

o Protect from light[4].

First Aid Measures

Exposure Route First Aid Procedure

Do NOT induce vomiting. Rinse mouth with
If Swallowed ] ) ] )
water and seek immediate medical attention[1].

Remove contaminated clothing and wash the
If on Skin affected area with plenty of soap and water.

Seek medical attention if irritation persists[1].

Rinse cautiously with water for several minutes.
_ Remove contact lenses if present and easy to
If in Eyes ) o ) )
do. Continue rinsing and seek immediate

medical attention[1].

Move the person to fresh air and keep them in a
If Inhaled position comfortable for breathing. Seek medical

attention if respiratory symptoms develop[1].

Spill and Disposal Plan

Spill Response:

o Evacuate personnel from the immediate area.
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o Ensure adequate ventilation.
o Wear full PPE as described above.

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place in a
sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal[1].

o Clean the spill area thoroughly with a suitable solvent and then with soap and water.
Disposal Plan:

o Dispose of Pyridoxal isonicotinoyl hydrazone and any contaminated materials in
accordance with local, state, and federal regulations[1].

e Do not allow the chemical to enter drains or waterways[1].

o Contaminated packaging should also be disposed of as chemical waste[1].

Toxicological Data Summary

Test Species Route LD50 Reference
Acute Toxicity Mouse Oral 4,500 mg/kg

Acute Toxicity Rat Oral 5 g/kg

Acute Toxicity Mouse Intraperitoneal 1 g/kg

Acute Toxicity Rat Intraperitoneal 1,100 mg/kg

Visual Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling Pyridoxal isonicotinoyl
hydrazone in a laboratory setting.
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Safe Handling Workflow for Pyridoxal Isonicotinoyl Hydrazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Pyridoxal Isonicotinoyl Hydrazone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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